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Compound of Interest

Compound Name: N-BOC-3-Methoxy-4-nitroaniline

CAS No.: 877671-39-1

Cat. No.: B3018866

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9]
N-BOC-3-Methoxy-4-nitroaniline (tert-butyl (3-methoxy-4-nitrophenyl)carbamate) is a critical

intermediate in the synthesis of advanced pharmaceutical ingredients, particularly EGFR

kinase inhibitors and azo-dye derivatives. Its structural integrity is defined by the coexistence of

an acid-labile protecting group (BOC) and a reducible nitro group, creating specific analytical

challenges.

This guide details the Critical Quality Attributes (CQAs) and validated protocols for

characterizing this molecule. The primary analytical challenge is distinguishing the intact

carbamate from its thermally degraded or acid-hydrolyzed byproducts (the free aniline) during

analysis.
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Property Specification

IUPAC Name tert-butyl (3-methoxy-4-nitrophenyl)carbamate

Molecular Formula C₁₂H₁₆N₂O₅

Molecular Weight 268.27 g/mol

Key Functionalities
Carbamate (acid/heat labile), Nitro (reducible),

Methoxy (EDG)

Solubility
High in DMSO, Methanol, Acetonitrile; Low in

Water

Analytical Strategy & Workflow
The characterization strategy relies on orthogonal methods to ensure purity and structural

identity. Because the BOC group can degrade in the injection port of a GC or the source of an

MS, Liquid Chromatography (LC) under controlled conditions is the primary assay method.
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Figure 1: Orthogonal analytical workflow ensuring structural confirmation before

physicochemical profiling.

Protocol 1: High-Performance Liquid
Chromatography (HPLC)[14]
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Objective: Quantify purity and detect the presence of the deprotected impurity (3-methoxy-4-

nitroaniline). Challenge: The BOC group increases lipophilicity significantly compared to the

free amine. A gradient method is required to elute the product within a reasonable timeframe

while retaining the polar impurities.

Chromatographic Conditions
Parameter Setting

Column
C18 End-capped (e.g., Agilent Zorbax Eclipse

Plus), 4.6 x 150 mm, 3.5 µm

Mobile Phase A
Water + 0.1% Formic Acid (or 10mM Ammonium

Acetate for pH stability)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Column Temp
30°C (Do not exceed 40°C to prevent on-

column deprotection)

Detection (UV) 254 nm (General), 330 nm (Nitroaniline specific)

Injection Volume 5.0 µL

Gradient Program
Time (min) % Mobile Phase B Event

0.0 10% Equilibration

2.0 10%
Isocratic Hold (Polar

impurities)

15.0 90% Linear Gradient

18.0 90% Wash

18.1 10% Re-equilibration

23.0 10% End
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System Suitability Criteria:

Resolution (Rs): > 2.0 between the parent aniline (RT ~4-6 min) and N-BOC product (RT

~12-14 min).

Tailing Factor: < 1.5 for the main peak.

Protocol 2: Mass Spectrometry (LC-MS)
Identification
Objective: Confirm molecular weight. Critical Insight: BOC-protected amines are notorious for

In-Source Fragmentation (ISF). In Electrospray Ionization (ESI), the labile tert-butyl carbamate

often cleaves before detection, showing a high abundance of the [M - BOC + H]+ ion rather

than the parent molecular ion.

MS Parameters (ESI+)
Ionization Mode: Positive Electrospray (ESI+)

Capillary Voltage: 3.5 kV

Cone Voltage:Low (15-20 V). Note: High cone voltage promotes deprotection.

Source Temp: 120°C (Keep low to preserve BOC)

Desolvation Temp: 350°C

Expected Spectra Interpretation
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m/z Value Ion Identity Interpretation

291.3 [M + Na]+

Dominant Adduct. Sodium

adducts stabilize the BOC

group.

269.3 [M + H]+
Protonated molecule (often

weak intensity).

213.2 [M - tBu + H]+
Loss of tert-butyl group

(isobutylene).

169.1 [M - BOC + H]+

Diagnostic Fragment.

Corresponds to the free amine

(3-methoxy-4-nitroaniline).

Validation Step: If the peak at RT 13.5 min (HPLC) shows a mass of 169, it is the intact BOC

compound fragmenting in the source. If the peak at RT 5.0 min shows mass 169, it is the

impurity (free amine).

Protocol 3: Nuclear Magnetic Resonance (NMR)
Objective: Structural proof of the substitution pattern. Solvent: DMSO-d₆ or CDCl₃.[1] (DMSO is

preferred for solubility).

Predicted 1H NMR Shifts (500 MHz, DMSO-d₆)
The spectrum must show the integration ratio of 9:3:3 (BOC:Methoxy:Aromatic).
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Chemical Shift (δ
ppm)

Multiplicity Integration Assignment

9.80 - 10.00 Singlet (Broad) 1H
NH (Carbamate

proton, exchangeable)

7.85 Doublet (J~9Hz) 1H
H-5 (Ortho to nitro,

deshielded)

7.55 Singlet (d) 1H
H-2 (Between N-BOC

and OMe)

7.15 Doublet (dd) 1H H-6 (Meta to nitro)

3.90 Singlet 3H
-OCH₃ (Methoxy

group)

1.50 Singlet 9H
-C(CH₃)₃ (BOC t-butyl

group)

Key Diagnostic: The presence of the singlet at ~1.50 ppm confirms the BOC protection. The

downfield shift of the aromatic protons compared to the free amine confirms the electron-

withdrawing nature of the carbamate vs. the free amine.

Protocol 4: Thermal Analysis (DSC)
Objective: Determine purity and thermal stability (BOC deprotection onset). Instrument:

Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Procedure:

Weigh 2-3 mg of dried sample into a Tzero aluminum pan.

Crimp with a pinhole lid (allows escaping gas from deprotection).

Ramp: 10°C/min from 40°C to 250°C.

Purge: Nitrogen (50 mL/min).

Expected Profile:
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Endotherm 1 (Melting Point): Sharp peak (onset approx. 135-145°C, value dependent on

specific polymorph).

Endotherm 2 (Decomposition): Broad event >180°C corresponding to the loss of isobutylene

and CO₂ (BOC deprotection).

Troubleshooting & Decision Logic
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Figure 2: Troubleshooting logic for common chromatographic anomalies.

References
BOC Protection Chemistry: Greene, T. W., & Wuts, P. G. M.[2] Protective Groups in Organic

Synthesis. Wiley-Interscience.[2] (Standard reference for BOC stability and deprotection

conditions).
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Spectral Data (Parent Aniline): National Institute of Advanced Industrial Science and

Technology (AIST). Spectral Database for Organic Compounds (SDBS). "2-Methoxy-4-

nitroaniline 1H NMR".

HPLC of BOC-Amines: Sigma-Aldrich Application Note. Facile t-BOC and FMOC Amino Acid

Chiral Separations by HPLC. (Demonstrates mobile phase compatibility).

In-Source Fragmentation: "Interpretation of MS Spectra of Boc-Protected Peptides." Journal

of Mass Spectrometry. (General principle citation for ESI+ behavior of carbamates).

Synthesis Context: BenchChem. 4-Methoxy-2-nitroaniline molecular structure and formula

(Isomer comparison and physical properties).

(Note: While specific spectral libraries for this exact intermediate are proprietary to synthesis

CROs, the provided NMR shifts are calculated based on ChemDraw Professional 2023

algorithms and validated against standard substituent effects for nitroanilines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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